Cas no 111251-90-2 (Benzoic acid, 3-(acetyloxy)-2,4,5-trifluoro-)

• Product Name: Benzoic acid, 3-(acetyloxy)-2,4,5-trifluoro-
• CAS No: 111251-90-2
• MF: C₉H₅F₃O₄
• MW: 234.128813505173
• CID: 1196728
• PubChem ID: 13934694
• Update Time: 2025-04-20

Benzoic acid, 3-(acetyloxy)-2,4,5-trifluoro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(acetyloxy)-2,4,5-trifluoro-
• 3-acetyloxy-2,4,5-trifluorobenzoic acid
• 3-acetoxy-2,4,5-trifluorobenzoic acid
• 111251-90-2
• SCHEMBL9839630
• DTXSID20552859
• 3-(Acetyloxy)-2,4,5-trifluorobenzoic acid

• Inchi： 1S/C9H5F3O4/c1-3(13)16-8-6(11)4(9(14)15)2-5(10)7(8)12/h2H,1H3,(H,14,15)
• InChI Key： XHEBLJZTUNLHGB-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)O)=CC(=C(C=1OC(C)=O)F)F

Computed Properties

• Exact Mass: 234.01395
• Monoisotopic Mass: 234.01399312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.6